molecular formula C11H11ClO2 B8756439 5-(chloromethyl)-6-hydroxy-3,4-dihydro-1(2H)-naphthalenone CAS No. 59604-13-6

5-(chloromethyl)-6-hydroxy-3,4-dihydro-1(2H)-naphthalenone

Cat. No.: B8756439
CAS No.: 59604-13-6
M. Wt: 210.65 g/mol
InChI Key: OQKHRMZDASDKDT-UHFFFAOYSA-N
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Description

5-(chloromethyl)-6-hydroxy-3,4-dihydro-1(2H)-naphthalenone is a useful research compound. Its molecular formula is C11H11ClO2 and its molecular weight is 210.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

59604-13-6

Molecular Formula

C11H11ClO2

Molecular Weight

210.65 g/mol

IUPAC Name

5-(chloromethyl)-6-hydroxy-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C11H11ClO2/c12-6-9-7-2-1-3-10(13)8(7)4-5-11(9)14/h4-5,14H,1-3,6H2

InChI Key

OQKHRMZDASDKDT-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC(=C2CCl)O)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 20 g. of 6-hydroxy-3,4-dihydro-1(2H)-naphthalenone and 110 ml. of concentrated hydrochloric acid is added 4.6 g. of paraformaldehyde and the mixture is agitated at room temperature for 20 hours. To the reaction mixture is added 200 ml. of water, and the resulting precipitate is recovered by filtration, rinsed with water and benzene and dried. The described procedure provides 5-chloromethyl-6-hydroxy-3,4-dihydro-1(2H)-naphthalenone. Yield 21 g.; melting point: 172°-174° C (decomp.).
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